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Compound of Interest

Compound Name: 1-(2-Methoxyethyl)-2-thiourea

Cat. No.: B016854 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 1-(2-Methoxyethyl)-2-
thiourea based on safety data for structurally related compounds. Researchers must consult

their institution's Environmental Health and Safety (EHS) department and local regulations for

specific disposal requirements.

The following procedures are designed to ensure the safe and environmentally responsible

disposal of 1-(2-Methoxyethyl)-2-thiourea, a compound that, like other thiourea derivatives,

may present health and environmental hazards. Thiourea compounds are noted to be harmful if

swallowed, suspected of causing cancer, and potentially damaging to fertility or the unborn

child.[1][2][3][4] Additionally, they are recognized as toxic to aquatic life with long-lasting effects.

[2][4]

Hazard Summary for Thiourea Compounds
Hazard Type Description Citations

Acute Oral Toxicity Harmful or toxic if swallowed. [3][4]

Carcinogenicity Suspected of causing cancer. [2][3][4]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.
[1][2][3]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.
[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b016854?utm_src=pdf-interest
https://www.benchchem.com/product/b016854?utm_src=pdf-body
https://www.benchchem.com/product/b016854?utm_src=pdf-body
https://www.benchchem.com/product/b016854?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/T1040_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-HN37-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQzNDV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmhpWXk4NU1UYzFNamcyT0RjME1UUXlMMU5FUWw5SVRqTTNYMEZWWDBWT0xuQmtaZ3wxYTNkMTg3ZmUxZGUyMWMwMDViYzI0YzU0YWIwYjU3M2RiNmMzYzkzZDViZjk3YmUyNWMxMTA3YTE2YWU4ODZi
https://redox.com/wp-content/sds/1687.pdf
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://redox.com/wp-content/sds/1687.pdf
https://www.carlroth.com/medias/SDB-HN37-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQzNDV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmhpWXk4NU1UYzFNamcyT0RjME1UUXlMMU5FUWw5SVRqTTNYMEZWWDBWT0xuQmtaZ3wxYTNkMTg3ZmUxZGUyMWMwMDViYzI0YzU0YWIwYjU3M2RiNmMzYzkzZDViZjk3YmUyNWMxMTA3YTE2YWU4ODZi
https://redox.com/wp-content/sds/1687.pdf
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-HN37-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQzNDV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmhpWXk4NU1UYzFNamcyT0RjME1UUXlMMU5FUWw5SVRqTTNYMEZWWDBWT0xuQmtaZ3wxYTNkMTg3ZmUxZGUyMWMwMDViYzI0YzU0YWIwYjU3M2RiNmMzYzkzZDViZjk3YmUyNWMxMTA3YTE2YWU4ODZi
https://redox.com/wp-content/sds/1687.pdf
https://www.spectrumchemical.com/media/sds/T1040_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-HN37-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQzNDV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmhpWXk4NU1UYzFNamcyT0RjME1UUXlMMU5FUWw5SVRqTTNYMEZWWDBWT0xuQmtaZ3wxYTNkMTg3ZmUxZGUyMWMwMDViYzI0YzU0YWIwYjU3M2RiNmMzYzkzZDViZjk3YmUyNWMxMTA3YTE2YWU4ODZi
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://redox.com/wp-content/sds/1687.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe handling and disposal of 1-(2-
Methoxyethyl)-2-thiourea waste.

Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Required when dusts are generated.

Waste Segregation and Collection
Proper segregation is critical to prevent accidental chemical reactions and ensure compliant

disposal.

Do Not Mix: Do not mix 1-(2-Methoxyethyl)-2-thiourea waste with other waste streams.

Original Containers: Whenever possible, leave the chemical in its original container.

Waste Container: If not in the original container, use a sturdy, leak-proof, and clearly labeled

hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name: "1-(2-Methoxyethyl)-2-thiourea".

Storage of Chemical Waste
Proper storage while awaiting disposal is crucial for laboratory safety.

Locked Up: Store the waste in a locked-up, designated hazardous waste accumulation area.

[4]
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Ventilation: The storage area should be well-ventilated.[2][5]

Incompatibles: Store away from incompatible materials such as strong acids, strong bases,

and strong oxidizing agents.[2]

Disposal of Empty Containers
Empty containers that held 1-(2-Methoxyethyl)-2-thiourea must be handled as hazardous

waste.

Rinsing: The first rinse of the container with a suitable solvent must be collected and

disposed of as hazardous waste.[6] For highly toxic chemicals, the first three rinses must be

collected.[6]

Container Disposal: After thorough rinsing and air-drying, consult your institution's EHS

guidelines for the final disposal of the container.

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[1]

Containment: Cover drains to prevent environmental release.[7]

Cleanup: For solid spills, carefully sweep up the material to avoid generating dust and place

it in a labeled hazardous waste container.[2]

Reporting: Report any significant spills to your institution's EHS department.

Final Disposal
Approved Facility: The final disposal of 1-(2-Methoxyethyl)-2-thiourea must be conducted

through an approved waste disposal plant.[2]

EHS Coordination: Contact your institution's EHS department to arrange for a scheduled

pickup of the hazardous waste.

Regulatory Compliance: All disposal activities must adhere to national and local regulations.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-(2-
Methoxyethyl)-2-thiourea.
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Start: Have 1-(2-Methoxyethyl)-2-thiourea Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it waste chemical or an empty container?

Collect in a labeled, sealed
hazardous waste container.

Waste Chemical

Rinse container 3x with
appropriate solvent.

Empty Container

Store in designated, locked
hazardous waste area.

Collect rinsate as
hazardous waste.

Contact EHS for waste pickup.

Dispose through approved
waste disposal facility.

Click to download full resolution via product page

Caption: Disposal workflow for 1-(2-Methoxyethyl)-2-thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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